Cas no 944-43-4 (4-Amino-2,3,5,6-tetrafluorobenzoic acid)

• Product Name: 4-Amino-2,3,5,6-tetrafluorobenzoic acid
• CAS No: 944-43-4
• MF: C₇H₃F₄NO₂
• MW: 209.09783577919
• MDL: MFCD00007647
• CID: 83243
• PubChem ID: 87562483
• Update Time: 2025-08-05

4-Amino-2,3,5,6-tetrafluorobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-Amino-2,3,5,6-tetrafluorobenzoic acid
• WTNSXWSOTDBWOR-UHFFFAOYSA-N
• 2,3,5,6-Tetrafluoro-4-aminobenzoic acid
• NSC98742
• 4-AMINO-2,3,5,6-TETRAFLUOROBENZOICACID
• SBB094145
• PC1098
• FCH1322646
• AX8004092
• 4-amino-2,3,5,6-tetrafluoro-benzoic acid
• 2,3,5,6-Tetrafluoro-4-amino-benzoic acid
• S
• 4-Amino-2,3,5,6-tetrafluorobenzoic acid (ACI)
• 4-Aminotetrafluorobenzoic acid
• NSC 98742
• BP-31067
• A0987
• 944-43-4
• Benzoic acid,4-amino-2,3,5,6-tetrafluoro-
• SP4N3VPW4V
• AKOS005257870
• NSC-98742
• C13380
• CS-0201668
• SY050210
• SB78329
• FS-4507
• Benzoic acid, 4-amino-2,3,5,6-tetrafluoro-
• 4-Carboxy-2,3,5,6-tetrafluoroaniline
• 4-Amino-2,3,5,6-tetrafluorobenzoic acid, 99%
• DTXCID90163956
• EINECS 213-409-6
• 4-amino -2,3,5,6-tetrafluoro-benzoic acid
• DB-057501
• DTXSID90241465
• 4-Amino-2 pound not3 pound not5 pound not6-tetrafluorobenzoic acid
• SCHEMBL506102
• NS00042824
• MFCD00007647

• MDL： MFCD00007647
• Inchi： 1S/C7H3F4NO2/c8-2-1(7(13)14)3(9)5(11)6(12)4(2)10/h12H2,(H,13,14)
• InChI Key： WTNSXWSOTDBWOR-UHFFFAOYSA-N
• SMILES： O=C(C1C(F)=C(F)C(N)=C(F)C=1F)O
• BRN： 2121117

Computed Properties

• Exact Mass: 209.01000
• Monoisotopic Mass: 209.00999099g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.3
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 1.2

Experimental Properties

• Color/Form: Not determined
• Melting Point: 185-187 °C (lit.)
• Water Partition Coefficient: Insoluble in water. Soluble in methanol (25 mg/ml).
• PSA: 63.32000
• LogP: 2.10460
• Solubility: Not determined

4-Amino-2,3,5,6-tetrafluorobenzoic acid Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S37/39
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aminobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Aminobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on 4-Amino-2,3,5,6-tetrafluorobenzoic acid

4-Amino-2,3,5,6-Tetrafluorobenzoic Acid (CAS No. 944-43-4): A Comprehensive Overview

4-Amino-2,3,5,6-Tetrafluorobenzoic Acid, also known by its CAS registry number 944-43-4, is a highly fluorinated aromatic compound with significant applications in various fields of chemistry and materials science. This compound has garnered attention due to its unique chemical properties and potential uses in drug development, agrochemicals, and advanced materials. In this article, we delve into the structural characteristics, synthesis methods, applications, and recent research advancements surrounding 4-Amino-2,3,5,6-Tetrafluorobenzoic Acid.

The molecular structure of 4-Amino-2,3,5,6-Tetrafluorobenzoic Acid consists of a benzoic acid backbone with four fluorine atoms attached to the aromatic ring at positions 2, 3, 5, and 6. The amino group (-NH₂) is located at position 4. This substitution pattern imparts the compound with high stability and unique electronic properties. The presence of multiple fluorine atoms significantly influences the compound's reactivity and solubility in various solvents. Recent studies have highlighted the importance of fluorinated aromatic compounds in medicinal chemistry due to their ability to enhance drug bioavailability and potency.

The synthesis of 4-Amino-2,3,5,6-Tetrafluorobenzoic Acid typically involves multi-step processes that include fluorination reactions followed by functionalization. One common approach is the electrophilic substitution of aminobenzoic acid derivatives with fluorine-containing reagents under controlled conditions. Researchers have recently explored more efficient methods using microwave-assisted synthesis or catalytic systems to improve yield and reduce reaction time. These advancements have made the production of this compound more feasible for large-scale applications.

In terms of applications, 4-Amino-2,3,5,6-Tetrafluorobenzoic Acid has shown promise in the development of novel pharmaceuticals. Its fluorinated structure makes it an attractive candidate for designing drugs targeting specific biological pathways. For instance, recent studies have demonstrated its potential as a precursor for anti-inflammatory agents and anticancer drugs. The compound's ability to act as a building block for more complex molecules has further expanded its utility in drug discovery programs.

Beyond pharmaceuticals, 4-Amino-2,3,5,6-Tetrafluorobenzoic Acid is also being investigated for its role in agrochemicals. Its fluorinated nature confers resistance to metabolic degradation in plants and animals, making it suitable for developing pesticides or herbicides with improved efficacy and reduced environmental impact. Recent research has focused on optimizing its application in crop protection while ensuring compliance with environmental regulations.

The material science sector has also benefited from the unique properties of 4-Amino-2,Tetrafluorobenzoic Acid. Its high thermal stability and chemical resistance make it an ideal candidate for synthesizing advanced polymers or high-performance materials used in electronics or aerospace industries. Researchers are actively exploring its potential as a monomer for polymer synthesis or as an additive to enhance material durability under extreme conditions.

From an environmental standpoint, 944-43-4 (CAS No.) has been studied for its biodegradability and ecological impact. Recent environmental assessments suggest that while the compound exhibits moderate persistence in certain ecosystems due to its fluorinated structure,it does not pose significant risks at typical application levels when handled responsibly.

In conclusion, 4-Amino-2,Tetrafluorobenzoic Acid (CAS No. 944-43-) stands out as a versatile compound with diverse applications across multiple industries.The ongoing research into its synthesis methods,application potentials,and environmental behavior underscores its importance as a valuable chemical entity.The integration of cutting-edge technologies and sustainable practices will undoubtedly pave the way for even broader utilization of this compound in the future.